NiobiumPentoxide99.9per centGr
Overview
Description
Niobium Pentoxide (Nb2O5) is a white crystalline powder . It is a refractory metal oxide with a high melting point of over 2500 °C and high chemical stability, including resistance to oxygen and moisture . It is the most widespread precursor for other compounds and materials containing niobium . It is predominantly used in alloying, with other specialized applications in capacitors, optical glasses, and the production of lithium niobate .
Synthesis Analysis
Niobium Pentoxide is prepared by hydrolysis of alkali-metal niobates, alkoxides, or fluoride using base . Pure Nb2O5 can also be prepared by hydrolysis of NbCl5 . A method of production via sol-gel techniques has been reported, which involves hydrolyzing niobium alkoxides in the presence of acetic acid, followed by calcination of the gels to produce the orthorhombic form .Molecular Structure Analysis
Niobium Pentoxide has many polymorphic forms all based largely on octahedrally coordinated niobium atoms . The form most commonly encountered is monoclinic H-Nb2O5, which has a complex structure with a unit cell containing 28 niobium atoms and 70 oxygen, where 27 of the niobium atoms are octahedrally coordinated and one tetrahedrally .Chemical Reactions Analysis
Given that Nb2O5 is the most common and robust compound of niobium, many methods, both practical and esoteric, exist for its formation . The oxide, for example, arises when niobium metal is oxidized in air . The oxidation of niobium dioxide, NbO2 in air forms the polymorph, L-Nb2O5 .Physical And Chemical Properties Analysis
Niobium Pentoxide has a molecular weight of 265.81 g/mol . It is available as a white powder, granules, or tablets . The theoretical density is 4.60 g/cm³ . It has a melting point of 1,512ºC (2,753.6°F) . The crystal system is orthogonal .Mechanism of Action
Safety and Hazards
Future Directions
The Niobium Pentoxide market was valued at over USD 239.1 million in 2023 and is estimated to register a CAGR of over 6.1% between 2024 & 2032 . With increasing demand for top-tier materials across sectors like aerospace, medical devices, and telecommunications, the 3N market holds significant growth potential .
properties
CAS RN |
1313-90-8 |
|---|---|
Product Name |
NiobiumPentoxide99.9per centGr |
Molecular Formula |
C18H12N2S2 |
Molecular Weight |
0 |
synonyms |
NiobiumPentoxide99.9%Gr |
Origin of Product |
United States |
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